Cas no 76590-13-1 (Naphthalene, 1-chloro-4-(4-nitrophenoxy)-)

• Product Name: Naphthalene, 1-chloro-4-(4-nitrophenoxy)-
• CAS No: 76590-13-1
• MF: C₁₆H₁₀ClNO₃
• MW: 299.708503246307
• CID: 537560
• PubChem ID: 13245958
• Update Time: 2025-04-19

Naphthalene, 1-chloro-4-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-chloro-4-(4-nitrophenoxy)-
• 1-chloro-4-(4-nitrophenoxy)naphthalene
• SCHEMBL10963014
• 76590-13-1
• DTXSID20531664

• Inchi： 1S/C16H10ClNO3/c17-15-9-10-16(14-4-2-1-3-13(14)15)21-12-7-5-11(6-8-12)18(19)20/h1-10H
• InChI Key： ZLDPOHAKONFWBU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CC=CC=C21)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 299.035
• Monoisotopic Mass: 299.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37